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Compound of Interest

4-Bromo-2-methoxy-6-
Compound Name:
methylaniline

cat. No.: B1311259

Technical Guide: Safety and Handling of 4-
Bromo-2-methoxy-6-methylaniline

Disclaimer: No specific Safety Data Sheet (SDS) for 4-Bromo-2-methoxy-6-methylaniline
(CAS No. 348169-39-1) is publicly available. This guide is compiled from data on structurally
analogous compounds and should be used as a reference for trained professionals. A thorough
risk assessment should be conducted before handling this chemical.

This technical guide provides a comprehensive overview of the safety and handling
precautions for 4-Bromo-2-methoxy-6-methylaniline, aimed at researchers, scientists, and
professionals in drug development. The information is extrapolated from the safety data of
closely related chemical analogs.

Hazard Identification and Classification

Based on analogous compounds, 4-Bromo-2-methoxy-6-methylaniline is anticipated to be
harmful if swallowed, in contact with skin, or if inhaled. It is also expected to cause skin and
serious eye irritation, and may cause respiratory irritation.

Table 1: GHS Hazard Classification of Analogous Compounds
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Compound Name GHS Hazard Statements

H302 (Harmful if swallowed), H317 (May cause
4-Bromo-2-methoxyaniline an allergic skin reaction), H411 (Toxic to aquatic

life with long lasting effects)[1]

H302 (Harmful if swallowed), H312 (Harmful in
B contact with skin), H315 (Causes skin irritation),
4-Bromo-2-methylaniline _ o
H319 (Causes serious eye irritation), H332

(Harmful if inhaled)[2]

H302 + H312 + H332 (Harmful if swallowed, in
) - contact with skin or if inhaled), H315 (Causes
4-Bromo-N,N-dimethylaniline o )
skin irritation), H319 (Causes serious eye

irritation)

Harmful if swallowed, Harmful in contact with
) o skin, Causes skin irritation, Causes serious eye
2,6-Dibromo-p-toluidine o o
irritation, Harmful if inhaled, May cause

respiratory irritation[3]

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of 4-Bromo-2-
methoxy-6-methylaniline and its analogs.

Table 2: Physical and Chemical Properties
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4-Bromo-2- 4-Bromo-2- 4-Bromo-N,N-
. 4-Bromo-2- . .
Property methoxy-6- methoxyanilin . dimethylanilin
o methylaniline
methylaniline e e
CAS Number 348169-39-1[4] 59557-91-4[1] 583-75-5[2] 586-77-6
Molecular
CsH10BrNO C7HsBrNOJ1] C7HsBrN[2] CsH10BrN
Formula
Molecular Weight  216.08 g/mol 202.05 g/mol [1] 186.05 g/mol [2] 200.08 g/mol
White to light
» gray to light Red brown B
Appearance Not specified ) Not specified
yellow powderto  powder solid
crystal
Melting Point Not specified 57.0t0 61.0 °C 57-59 °C 52 -54°C
Boiling Point Not specified Not specified 240 °CJ[5] 264 °C
N -~ Soluble in N B
Solubility Not specified Not specified Not specified
Methanol

Handling and Storage

Proper handling and storage procedures are crucial to minimize risk.

Safe Handling Protocol

A logical workflow for handling aromatic amines like 4-Bromo-2-methoxy-6-methylaniline is
essential.
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Caption: Workflow for Safe Handling of Aromatic Amines.

Storage Conditions
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Store in a tightly closed container in a cool, dry, and well-ventilated area.[6] Keep away from

incompatible materials such as strong oxidizing agents.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure.

Table 3: Recommended Personal Protective Equipment

Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or

glasses with side shields.[7]

Protects against splashes and
dust.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact and
absorption. Aromatic amines
can be absorbed through the
skin.[7]

Skin and Body Protection

Flame-resistant lab coat worn

over personal clothing.

Protects skin from accidental

spills.[7]

Respiratory Protection

Use in a certified chemical
fume hood. If not sufficient, a
NIOSH/MSHA approved

respirator may be necessary.

[7]

Prevents inhalation of dust or

aerosols.

The following diagram illustrates the decision-making process for PPE selection.
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Potential for Dust/Aerosol

Small Scale (<1g) Yes

Risk of Splash Respirator Required

Standard PPE: Enhanced PPE:
- Safety Glasses - Goggles/Face Shield

- Lab Coat - Chemical Apron

- Gloves - Double Gloves

Click to download full resolution via product page
Caption: PPE Selection Workflow for Handling Aromatic Amines.
First Aid Measures
In case of exposure, follow these first aid measures and seek immediate medical attention.

Table 4: First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Remove person to fresh air and keep
comfortable for breathing. If not breathing, give

artificial respiration.[3]

Skin Contact

Immediately wash with plenty of soap and water
while removing all contaminated clothing and

shoes.[3]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.[3]

Ingestion

Do NOT induce vomiting. Clean mouth with

water.[3]

Accidental Release Measures

In the event of a spill, follow these procedures:

o Personal Precautions: Evacuate the area. Wear appropriate PPE as outlined in Section 4.

Ensure adequate ventilation. Avoid breathing dust.

e Environmental Precautions: Prevent entry into drains, surface water, or groundwater.[8]

o Methods for Cleaning Up: For dry spills, sweep up or vacuum the material and place it in a

sealed container for disposal. Avoid generating dust.[9] For liquid spills, absorb with an inert

material (e.g., sand, vermiculite) and place in a sealed container for disposal.[3]

Toxicological Information

Specific toxicological data for 4-Bromo-2-methoxy-6-methylaniline is not available. The

information below is based on analogous compounds.

Table 5: Summary of Toxicological Hazards of Analogs
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Hazard Description

Harmful if swallowed, by skin contact, or by

Acute Toxicity
inhalation.[7]
Skin Corrosion/Irritation Causes skin irritation.[6]
Serious Eye Damage/Irritation Causes serious eye irritation.[6]
Respiratory or Skin Sensitization May cause an allergic skin reaction.[1]

Specific Target Organ Toxicity (Single Exposure)  May cause respiratory irritation.[6]

Specific Target Organ Toxicity (Repeated May cause damage to organs through

Exposure) prolonged or repeated exposure.[6]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations. Do not allow product to reach sewage system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Bromo-2-methoxy-6-methylaniline safety data sheet
(SDS) and handling precautions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311259#4-bromo-2-methoxy-6-methylaniline-safety-
data-sheet-sds-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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